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Compound of Interest

Compound Name: 1,3-Adamantanedicarboxylic acid

Cat. No.: B120100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1,3-Adamantanedicarboxylic acid, a key

intermediate in the pharmaceutical and polymer industries. This document outlines its chemical

properties, spectral data, and a detailed experimental protocol for its synthesis.

Core Chemical Identifiers and Properties
1,3-Adamantanedicarboxylic acid, with the CAS Number 39269-10-8, is a dicarboxylic acid

derivative of adamantane.[1][2][3][4] Its rigid, three-dimensional structure imparts unique

properties to molecules that incorporate it, influencing factors like lipophilicity and metabolic

stability in drug candidates.[5] It is primarily utilized in the development of pharmaceuticals,

including antidepressants and anti-parkinsonian drugs, and in the synthesis of high-

performance polymers to enhance thermal stability.[5][6]
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Property Value Source(s)

CAS Number 39269-10-8 [1][2][3][4]

Molecular Formula C₁₂H₁₆O₄ [1][2][4]

Molecular Weight 224.25 g/mol [1][2][4]

Appearance Off-white powder / White solid [2][5]

Melting Point 275-278 °C [2][4][5][7]

Boiling Point 380.6 °C at 760 mmHg [2]

Flash Point 198.2 °C [2]

Solubility

Sparingly soluble in DMSO,

slightly soluble in heated

methanol.[5]

Spectroscopic Data
Spectrum Type Data Source(s)

¹H NMR (400 MHz, DMSO-d₆)

δ: 1.616 (m, 2H), 1.691-1.727

(m, 4H), 1.759-1.791 (m, 4H),

1.850-1.882 (m, 2H), 2.059 (m,

1H), 12.062 (br, s, 2H, COOH)

[1][7]

¹³C NMR (100 MHz, DMSO-d₆)

δ: 27.37 (C-5, C-7), 34.98 (C-

6), 37.66 (C-4, C-8, C-9, C-10),

39.78 (C-2), 39.89 (C-2, C-3),

177.76 (COOH)

[1][7]

IR (KBr, νₘₐₓ, cm⁻¹)

2913, 2851, 2636, 1691, 1451,

1410, 1344, 1249, 1103, 1084,

952, 743, 670, 528

[1][7]

Synthesis of 1,3-Adamantanedicarboxylic Acid
An efficient, one-pot synthesis method for 1,3-Adamantanedicarboxylic acid starting from 1-

Adamantanecarboxylic acid has been reported.[1][7][8] This process involves the oxidative
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carboxylation of the adamantane cage.

Experimental Protocol: One-Pot Synthesis from 1-
Adamantanecarboxylic Acid
This protocol is based on the method described by Zhu and Zhong (2013).[7]

Materials:

1-Adamantanecarboxylic acid (20 g)

Nitric acid (65%, 20 mL)

Sulfuric acid (98%, 160 mL)

Anhydrous formic acid (80%, 70 mL)

Crushed ice

Aqueous NaOH solution

HCl

Apparatus:

Three-necked round-bottom flask

Magnetic stirrer

Thermometer

Dropping funnel

Procedure:

Combine 1-Adamantanecarboxylic acid (20 g), nitric acid (65%, 20 mL), and sulfuric acid

(98%, 160 mL) in a three-necked round-bottom flask equipped with a magnetic stirrer and a

thermometer.
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Cool the mixture to 0 °C in an ice bath.

While maintaining the temperature at 0 °C, add anhydrous formic acid (80%, 70 mL)

dropwise over a period of 5 hours.

After the addition is complete, allow the reaction to proceed for an additional hour at 0 °C.

Pour the reaction mixture onto crushed ice.

Filter the resulting precipitate and wash it several times with water to obtain a white solid.

Dissolve the crude solid in an aqueous NaOH solution.

Separate the clear upper solution and acidify it with HCl to a pH of 3.

Filter the precipitate, wash with water, and dry under a vacuum.

Recrystallize the solid from ethanol to yield pure 1,3-Adamantanedicarboxylic acid.

Yield: 22.9 g (92%) of a white solid.[7]

Synthetic Pathway Visualization
The following diagram illustrates the experimental workflow for the synthesis of 1,3-
Adamantanedicarboxylic acid from 1-Adamantanecarboxylic acid.
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Reactants

Reaction Work-up & Purification

1-Adamantanecarboxylic Acid

Three-necked flask
0 °C

HNO₃ (65%)
H₂SO₄ (98%)

Stir for 1hAnhydrous HCOOH (80%)
(dropwise over 5h) Pour onto crushed ice Filter & Wash

(H₂O) Dissolve in aq. NaOH Acidify with HCl
(pH 3)

Filter & Wash
(H₂O) Dry in vacuum Recrystallize from Ethanol 1,3-Adamantanedicarboxylic

Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-Adamantanedicarboxylic acid.

Biological Signaling Pathways
While 1,3-Adamantanedicarboxylic acid is a valuable building block in the synthesis of

pharmacologically active compounds, detailed information regarding its direct involvement in

specific biological signaling pathways is not extensively documented in the public domain. Its

utility primarily stems from the incorporation of the rigid adamantane scaffold into larger drug

molecules to modulate their pharmacokinetic and pharmacodynamic properties.

Alternative Synthetic Approaches
Other methods for the synthesis of 1,3-Adamantanedicarboxylic acid have been patented,

which may be suitable for different scales of production or precursor availability.

Synthesis from 1,3-Adamantanediol
This method involves the carboxylation of 1,3-adamantanediol using formic acid and

concentrated sulfuric acid (Koch-Haff reaction).[9]
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1,3-Adamantanediol

Koch-Haff Reaction 1,3-Adamantanedicarboxylic
Acid

HCOOH
conc. H₂SO₄

Click to download full resolution via product page

Caption: Logical relationship for synthesis from 1,3-adamantanediol.

Two-Step Synthesis from Adamantanecarboxylic Acid
Another patented approach involves a two-step reaction: the oxidation of

adamantanecarboxylic acid to 3-hydroxy-1-adamantanecarboxylic acid, followed by a Koch-

Haaf carboxylation with formic acid.[10]

Adamantanecarboxylic
Acid Oxidation 3-Hydroxy-1-adamantane-

carboxylic Acid
Koch-Haaf

Carboxylation
1,3-Adamantanedicarboxylic

Acid

Click to download full resolution via product page

Caption: Two-step synthesis from adamantanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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